Cas no 19758-98-6 ([(methoxyamino)-phenoxyphosphoryl]oxybenzene)

[(methoxyamino)-phenoxyphosphoryl]oxybenzene structure
19758-98-6 structure
Product Name:[(methoxyamino)-phenoxyphosphoryl]oxybenzene
CAS No:19758-98-6
MF:C13H14NO4P
MW:279.2283244133
CID:908392
PubChem ID:419255
Update Time:2025-04-19

[(methoxyamino)-phenoxyphosphoryl]oxybenzene Chemical and Physical Properties

Names and Identifiers

    • [(methoxyamino)-phenoxyphosphoryl]oxybenzene
    • [(methoxyamino)-phenoxy-phosphoryl]oxybenzene
    • AC1L9HCZ
    • CTK0I0579
    • NSC112744
    • O-Methylhydroxylamidophosphorsaeure-diphenylester
    • Phosphorsaeure-diphenylester-methoxy-amid
    • 19758-98-6
    • NSC-112744
    • Diphenyl N-methoxyphosphoramidate
    • DTXSID20329301
    • Inchi: 1S/C13H14NO4P/c1-16-14-19(15,17-12-8-4-2-5-9-12)18-13-10-6-3-7-11-13/h2-11H,1H3,(H,14,15)
    • InChI Key: MPIHTEJDFCDIIR-UHFFFAOYSA-N
    • SMILES: P(NOC)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 279.06612
  • Monoisotopic Mass: 279.06604493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.79
  • LogP: 3.79440
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